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Compound of Interest

Compound Name: C.I. Direct Brown 1

Cat. No.: B1581572

C.l. Direct Brown 1: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
C.l. Direct Brown 1 (CAS RN: 3811-71-0; C.I. Number: 30045), a trisazo dye. The information
is compiled to support research, development, and quality control activities involving this
compound.

Core Properties and Identification

C.l. Direct Brown 1 is a synthetic organic dye belonging to the trisazo class, characterized by
the presence of three azo (-N=N-) groups. This structural feature is central to its chromophoric
properties and its affinity for cellulosic fibers.

Table 1: Chemical Identification of C.l. Direct Brown 1
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Identifier Value

C.I. Name C.l. Direct Brown 1
C.l. Number 30045

CAS Registry Number 3811-71-0
Molecular Formula Cs1H22NsNa206S
Molecular Weight 680.60 g/mol [1]

Direct Brown D3G, Direct Brown D3GE, Direct

Synonyms
ynony Brown MD[1]

Physicochemical Properties

The physicochemical properties of C.I. Direct Brown 1 are summarized below. These
properties are crucial for its application in dyeing processes and for understanding its behavior
in various chemical environments.

Table 2: Physical and Chemical Properties of C.l. Direct Brown 1
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Property Description
Appearance Brown, uniform powder.[1]
Solubility in Water Soluble, forming an orange-brown solution.[1]

o ) Soluble in ethanol, slightly soluble in acetone,
Solubility in Organic Solvents ) ) )
and insoluble in other organic solvents.[1]

Melting Point Data not available.

In concentrated sulfuric acid, it forms a dark light

purple to violet-black solution, which turns
Behavior in Strong Acids brown upon dilution. In nitric acid, it is partially

dissolved, yielding a red-light brown to orange-

brown solution.[1]

o ) Addition of a 10% sodium hydroxide solution
Behavior in Alkali _ _
results in a yellow-brown solution.[1]

Insolubles < 0.15%[2]

Fastness Properties

The fastness properties of a dye indicate its resistance to fading or color change under various
conditions. The following table summarizes the available fastness data for C.l. Direct Brown 1.

Table 3: Fastness Properties of C.l. Direct Brown 1

Fastness Test Rating
Light Fastness 2[2]
Washing Fastness 2-3[2]
Rubbing Fastness (Dry) 42]
Rubbing Fastness (Wet) 3

Synthesis and Manufacturing
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C.l. Direct Brown 1 is synthesized through a multi-step diazotization and coupling process. A
general overview of the manufacturing method is as follows:

e Double Nitriding: 4-(4-Aminophenyl)benzenamine is subjected to double nitriding.
 First Coupling: The resulting product is first coupled with 2-Hydroxybenzoic acid.

e Second Diazo Reaction: This is followed by a reaction with diazotized 4-
Aminobenzenesulfonic acid.

e Final Coupling: In acidic conditions, the intermediate is coupled with Benzene-1,3-diamine to
yield the final C.I. Direct Brown 1 dye.

Starting Materials Synthesis Steps

Intermediate 2

4-(4-Aminophenyl)benzenamine

Second Diazo Reaction

Double Nitriding First Coupling Final Coupling

Click to download full resolution via product page
Synthesis Pathway of C.I. Direct Brown 1

Experimental Protocols

The following are detailed methodologies for key experiments related to the characterization of
C.l. Direct Brown 1.
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Determination of Solubility

Objective: To qualitatively and quantitatively determine the solubility of C.I. Direct Brown 1 in
water and organic solvents.

Materials:

C.l. Direct Brown 1 powder

¢ Distilled water

o Ethanol (95%)

e Acetone

» Other organic solvents (e.g., hexane, toluene)

e Test tubes and rack

o \ortex mixer

e Analytical balance

e Spectrophotometer

Quialitative Protocol:

Place approximately 10 mg of C.I. Direct Brown 1 into separate test tubes.

Add 1 mL of each solvent (distilled water, ethanol, acetone, etc.) to the respective test tubes.

Vortex each tube for 30 seconds.

Visually observe and record the solubility as soluble, partially soluble, or insoluble.

Quantitative Protocol (for water):

o Prepare a series of standard solutions of C.I. Direct Brown 1 in distilled water with known
concentrations.
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Measure the absorbance of each standard solution at the wavelength of maximum
absorbance (Amax) using a UV-Vis spectrophotometer to create a calibration curve.

Prepare a saturated solution of C.l. Direct Brown 1 in a known volume of distilled water at a
specific temperature (e.g., 25°C) by adding an excess of the dye and stirring for an extended
period (e.g., 24 hours) to ensure equilibrium.

Filter the saturated solution to remove any undissolved solid.

Dilute a known aliquot of the filtrate with distilled water to a concentration that falls within the
range of the calibration curve.

Measure the absorbance of the diluted solution.

Use the calibration curve to determine the concentration of the diluted solution and back-
calculate the concentration of the saturated solution to determine the solubility in g/L.

Spectroscopic Analysis

Objective: To obtain the UV-Visible and FT-IR spectra of C.l. Direct Brown 1 for structural
characterization.

UV-Visible Spectroscopy Protocol:

Prepare a dilute solution of C.lI. Direct Brown 1 in a suitable solvent (e.g., distilled water or
ethanol).

Use a UV-Vis spectrophotometer to scan the solution over a wavelength range of 200-800
nm.

Record the absorbance spectrum and identify the wavelength(s) of maximum absorbance
(Amax).

Fourier-Transform Infrared (FT-IR) Spectroscopy Protocol:

o Prepare a solid sample of C.I. Direct Brown 1 by mixing a small amount of the dye with dry
potassium bromide (KBr) and pressing it into a pellet.
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» Alternatively, use an Attenuated Total Reflectance (ATR) accessory.
¢ Acquire the FT-IR spectrum over a range of 4000-400 cm™1,

« |dentify the characteristic absorption bands corresponding to the functional groups present in
the molecule (e.g., -N=N-, -OH, -SOsH, aromatic C-H).

Sample Preparation

FTIR Spectroscopy

NMR Spectroscopy

Solubility Testing (UV—Vis Spectroscopy)

L g Data Analysis & Characterization

Click to download full resolution via product page

General Workflow for Azo Dye Analysis

Toxicology and Safety

There is limited specific toxicological data available for C.I. Direct Brown 1. However, it is
structurally related to other benzidine-based dyes, which are of toxicological concern. For
instance, C.l. Direct Brown 95, a related trisazo dye, is considered a potential carcinogen as it
can be metabolized to benzidine, a known human carcinogen. Given the structural similarities,
it is prudent to handle C.I. Direct Brown 1 with appropriate safety precautions as a potential
carcinogen.

General Safety Precautions:
¢ Use in a well-ventilated area or with local exhaust ventilation.

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.
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e Avoid inhalation of dust and contact with skin and eyes.

o Refer to the Safety Data Sheet (SDS) for detailed handling and emergency procedures.

Applications

C.l. Direct Brown 1 is primarily used for the dyeing of cellulosic fibers such as cotton and
viscose.[3] It can also be used for dyeing silk, polyamide fibers, and for coloring pulp and
leather.[1]

Disclaimer: The information provided in this technical guide is for informational purposes only
and is based on publicly available data. It is the responsibility of the user to verify the accuracy
and applicability of this information for their specific purposes and to ensure compliance with all
relevant safety and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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